N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H16F2N4O3 and its molecular weight is 338.315. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity Prediction
The synthesis of novel compounds containing the 1,2,4-oxadiazole ring and their biological activity predictions are areas of active research. For example, Kharchenko et al. (2008) describe a one-pot condensation method leading to the formation of novel bicyclic systems containing the 1,2,4-oxadiazole ring. The biological activity of these synthesized compounds is predicted using PASS predictions, indicating a potential for various biological applications Kharchenko, Detistov, & Orlov, 2008.
Antitubercular Activity
Another research application is in the design and synthesis of derivatives with significant anti-tubercular activity. Iman et al. (2015) synthesized new derivatives of 1,4-dihydropyridine, showing good ability to inhibit mycobacterium tuberculosis growth, highlighting the compound's potential in anti-tubercular drug development Iman, Davood, Dehqani, Lotfinia, Sardari, Azerang, & Amini, 2015.
Antidiabetic Screening
The potential for antidiabetic applications is explored through the synthesis and in vitro screening of novel dihydropyrimidine derivatives. Lalpara et al. (2021) synthesized a series of compounds evaluated for their antidiabetic activity, demonstrating the utility of such compounds in developing new antidiabetic therapies Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021.
Antimicrobial Agents
Research also extends to the synthesis of novel compounds for antimicrobial applications. Jadhav, Raundal, Patil, & Bobade (2017) developed a series of novel compounds derived from triazole derivatives, evaluated for their antimicrobial activities against various bacterial and fungal strains. This research showcases the potential for developing new antimicrobial agents Jadhav, Raundal, Patil, & Bobade, 2017.
Antibiotic and Antibacterial Drugs
Ahmed (2007) explored the synthesis of new antibiotic and antibacterial drugs through the preparation and reaction of carboxamide derivatives. This research contributes to the ongoing search for new treatments against bacterial infections Ahmed, 2007.
properties
IUPAC Name |
N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]-2-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F2N4O3/c16-15(17)5-3-9(4-6-15)12-20-11(24-21-12)8-19-14(23)10-2-1-7-18-13(10)22/h1-2,7,9H,3-6,8H2,(H,18,22)(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIRJVYYSRWAJAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=NOC(=N2)CNC(=O)C3=CC=CNC3=O)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.